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Introduction

Nobleite, a rare hydrous calcium borate mineral with the chemical formula
CaBs09(OH)2-3H20, holds a unigue position in borate mineralogy.[1][2][3] First discovered in
1961 in Death Valley, California, it is named in honor of USGS geologist Levi F. Noble for his
significant contributions to the geology of the region.[2][4] Primarily formed as a secondary
mineral, nobleite provides valuable insights into the weathering processes and geochemical
evolution of borate deposits. This technical guide synthesizes the current understanding of
nobleite, focusing on its geochemical significance, formation, and physicochemical properties,
with a particular emphasis on quantitative data and experimental methodologies.

Physicochemical Properties of Nobleite

Nobleite is a transparent, colorless to white mineral with a sub-vitreous to pearly luster.[2] It
belongs to the monoclinic crystal system.[2] A summary of its key physical and chemical
properties is presented in the tables below.

Table 1: Chemical Composition of Nobleite
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Oxide/Element

Weight % (Erd et al., 1961)

Weight % (Ideal Formula)

[4] [5]

CaO 16.96 16.64
B20s3 60.80 61.98
H20 21.84 21.38
Na20 0.26

K20 0.06

SrO 0.11

Fe203 0.15

Li2O 0.02

Total 100.28 100.00

Table 2: Physical and Crystallographic Properties of

Nobleite
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Property

Value

Crystal System

Monoclinic[2]

Space Group

P21/a[6]

Unit Cell Dimensions

a=1456A b=8.016 A, c=9.838A B =
111.8°[5]

Formula Units (2)

4[6]

**Density (g/cm3) **

2.09 (measured), 2.10 (calculated)[5]

Hardness (Mohs)

3[2]

Luster Sub-vitreous to pearly[2]
Color Colorless to white[2]
Streak White[2]

Cleavage Perfect on {100}[7]
Optical Class Biaxial (+)[6]

Refractive Indices

na = 1.500, NP = 1.520, ny = 1.554[6]

Geochemical Significance and Formation

The primary geochemical significance of nobleite lies in its role as an indicator of secondary

alteration processes in borate deposits. It is not a primary evaporite mineral but rather forms

through the weathering of pre-existing calcium and calcium-sodium borates.

Paragenesis and Formation Pathway

Nobleite is most commonly found as a recent incrustation formed by the weathering of

colemanite (Ca2Bs011-5H20) and priceite (CasB10019:7H20).[4] This formation pathway

suggests a process of dissolution and reprecipitation under specific, near-surface conditions.

The paragenetic sequence indicates that nobleite forms later than the primary borate minerals.

It is frequently associated with a suite of other secondary borate and sulfate minerals, including

ulexite, gowerite, meyerhofferite, ginorite, sassolite, and gypsum.[4]
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The formation of nobleite from the weathering of colemanite and priceite can be
conceptualized as a multi-step process involving the leaching of the primary borates by
meteoric water, followed by the precipitation of nobleite as conditions change, such as through
evaporation or shifts in pH.
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Formation pathway of nobleite through the weathering of primary borate minerals.

Stability and Geochemical Modeling

Currently, there is a lack of published experimental data defining the precise pressure-
temperature-pH stability field of nobleite. However, its occurrence as a weathering product
suggests it is stable under low-temperature and low-pressure, near-surface conditions.

Geochemical modeling of the CaO-B203-H20 system could provide theoretical constraints on
the formation of nobleite. Such models would require accurate thermodynamic data for
nobleite and associated borate minerals. The formation of nobleite is likely favored in
environments with a high activity of boric acid and calcium ions, and a pH range that promotes
the stability of the hexaborate anion.

Experimental Protocols

Detailed experimental protocols for the synthesis and dissolution of nobleite are not readily
available in the published literature. However, general methodologies used for other borate
minerals can be adapted to study nobleite.

Generalized Hydrothermal Synthesis of Calcium Borates

Hydrothermal synthesis is a common method for producing crystalline borate minerals. A
generalized protocol for the synthesis of a calcium borate like nobleite would involve the
following steps:
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Reactant Preparation: High-purity sources of calcium oxide (or a soluble calcium salt) and
boric acid are used as starting materials.

Mixing: The reactants are mixed in stoichiometric ratios in deionized water to form a slurry.

Hydrothermal Reaction: The slurry is placed in a sealed autoclave and heated to a specific
temperature (typically 100-250 °C) for a defined period (hours to days) to facilitate the
crystallization of the desired borate phase.

Cooling and Product Recovery: The autoclave is cooled, and the solid product is separated
from the solution by filtration.

Washing and Drying: The product is washed with deionized water to remove any unreacted
starting materials and soluble byproducts, and then dried at a low temperature.

Characterization: The synthesized material is characterized using techniques such as X-ray
diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and scanning electron
microscopy (SEM) to confirm its identity and purity.
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Generalized workflow for the hydrothermal synthesis of calcium borate minerals.

Generalized Dissolution Kinetics Study

Understanding the dissolution kinetics of nobleite is crucial for modeling its formation and
persistence in natural environments. A typical experimental setup to study its dissolution would

involve:

o Sample Preparation: Pure nobleite crystals are crushed and sieved to a specific size

Reactant Preparation
(CaO/Ca-salt + HzBOs)

Mixing in Deionized Water

Hydrothermal Reaction
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Product Recovery
(Filtration)
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Characterization
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fraction to ensure a known surface area.
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» Reactor Setup: A known mass of the sieved nobleite is placed in a reaction vessel with a
solution of a specific pH and ionic strength. The temperature is controlled using a water bath.

o Sampling: At regular time intervals, aliquots of the solution are withdrawn from the reactor.

e Analysis: The concentration of dissolved boron and calcium in the aliquots is measured using
techniques such as inductively coupled plasma-optical emission spectrometry (ICP-OES) or
ion chromatography.

» Data Analysis: The dissolution rate is calculated from the change in concentration of
dissolved species over time, normalized to the mineral surface area.

Analytical Techniques for Borate Mineral
Characterization

A combination of analytical techniques is essential for the accurate identification and
characterization of nobleite and other borate minerals.

o X-ray Diffraction (XRD): This is the primary technique for identifying crystalline phases and
determining crystal structures.

o Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy
techniques provide information about the bonding environments of the borate and hydroxyl
groups within the mineral structure.

e Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):
SEM provides high-magnification images of mineral morphology and texture, while EDS
allows for semi-quantitative elemental analysis.

 Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Mass
Spectrometry (ICP-MS): These are highly sensitive techniques for the precise quantitative
chemical analysis of the elemental composition of dissolved mineral samples.
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Workflow for the analytical characterization of borate minerals like nobleite.

Conclusion

Nobleite, while a rare mineral, plays a significant role in understanding the low-temperature
geochemical processes that occur in borate-rich environments. Its formation from the
weathering of primary borates like colemanite and priceite highlights the dynamic nature of
these deposits. Further research, particularly experimental studies to determine its
thermodynamic stability and dissolution kinetics, is needed to fully elucidate its geochemical
significance. The methodologies and data presented in this guide provide a foundation for
future investigations into this fascinating borate mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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